N-butyl-1-methylazetidin-3-amine dihydrochloride
Overview
Description
N-butyl-1-methylazetidin-3-amine dihydrochloride (BMA) is an organic chemical compound that is used in a variety of scientific applications. It is a white crystalline powder with a melting point of about 120°C and a molecular weight of about 201.2 g/mol. BMA is a derivative of azetidinone, a type of cyclic secondary amine. It is a versatile compound that can be used in organic synthesis and as an intermediate in the production of active pharmaceutical ingredients (APIs).
Mechanism of Action
N-butyl-1-methylazetidin-3-amine dihydrochloride acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that catalyzes the production of prostaglandins, which are hormones that are involved in inflammation and pain. By inhibiting the activity of COX-2, N-butyl-1-methylazetidin-3-amine dihydrochloride can reduce inflammation and pain.
Biochemical and Physiological Effects
N-butyl-1-methylazetidin-3-amine dihydrochloride has been shown to have anti-inflammatory and analgesic effects in animal models. It has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β). N-butyl-1-methylazetidin-3-amine dihydrochloride has also been shown to reduce the production of nitric oxide, which is a molecule involved in inflammation. N-butyl-1-methylazetidin-3-amine dihydrochloride has also been shown to reduce the production of prostaglandins, which are hormones involved in inflammation and pain.
Advantages and Limitations for Lab Experiments
The advantages of using N-butyl-1-methylazetidin-3-amine dihydrochloride in laboratory experiments include its availability, low cost, and high purity. It is also relatively stable and can be stored for long periods of time. The main limitation of using N-butyl-1-methylazetidin-3-amine dihydrochloride in laboratory experiments is its low solubility in water, which can make it difficult to work with.
Future Directions
For research on N-butyl-1-methylazetidin-3-amine dihydrochloride include the development of new derivatives with improved properties, such as increased solubility or increased stability. Additionally, more research is needed to further elucidate the mechanism of action of N-butyl-1-methylazetidin-3-amine dihydrochloride and its effects on inflammation and pain. Other potential future directions include the development of new applications for N-butyl-1-methylazetidin-3-amine dihydrochloride, such as in the synthesis of peptides and peptidomimetics. Finally, further research is needed to determine the safety and efficacy of N-butyl-1-methylazetidin-3-amine dihydrochloride in humans.
Synthesis Methods
N-butyl-1-methylazetidin-3-amine dihydrochloride is synthesized by reacting 1-methylazetidin-3-one with butyl bromide in the presence of sodium hydride as a base. The reaction is carried out in an inert atmosphere and at a temperature of about -78°C. The reaction yields an intermediate, which is then treated with hydrochloric acid to obtain the desired product.
Scientific Research Applications
N-butyl-1-methylazetidin-3-amine dihydrochloride is widely used in scientific research and in the development of new drugs and other compounds. It is used as a reagent in organic synthesis, and as an intermediate in the production of active pharmaceutical ingredients. It is also used in the synthesis of peptides, peptidomimetics, and other bioactive compounds. N-butyl-1-methylazetidin-3-amine dihydrochloride has been used in the synthesis of a wide range of compounds, including antibiotics, antifungal agents, analgesics, and anti-inflammatory agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-butyl-1-methylazetidin-3-amine dihydrochloride can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Butylamine", "Methylazetidine", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Ethyl acetate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Methylazetidine is reacted with butylamine in the presence of hydrochloric acid to form N-butyl-1-methylazetidin-3-amine.", "Step 2: The resulting product is then treated with sodium hydroxide to form the free base.", "Step 3: The free base is then dissolved in ethyl acetate and treated with hydrochloric acid to form the dihydrochloride salt.", "Step 4: The dihydrochloride salt is isolated by filtration and washed with a solution of sodium bicarbonate, followed by water and dried to yield the final product." ] } | |
CAS RN |
2694744-56-2 |
Molecular Formula |
C8H20Cl2N2 |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
